N-((1r,4r)-4-((5-fluoropyrimidin-2-yl)oxy)cyclohexyl)-2-methylthiazole-4-carboxamide
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Description
N-((1r,4r)-4-((5-fluoropyrimidin-2-yl)oxy)cyclohexyl)-2-methylthiazole-4-carboxamide is a useful research compound. Its molecular formula is C15H17FN4O2S and its molecular weight is 336.39. The purity is usually 95%.
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Scientific Research Applications
Antitumor and Antimicrobial Activities
Compounds containing fluoropyrimidine and thiazole groups have been synthesized and evaluated for their potential antitumor and antimicrobial activities. For instance, novel N-arylpyrazole-containing enaminones were synthesized and showed inhibition effects against human breast and liver carcinoma cell lines comparable to those of 5-fluorouracil, a well-known antitumor agent. These compounds also demonstrated antimicrobial activity against selected pathogens, suggesting their dual-functionality in medicinal chemistry applications (Riyadh, 2011).
Kinase Inhibition
Fluoropyrimidines are part of research efforts aiming at discovering kinase inhibitors, important for cancer therapy due to their role in cell signaling pathways. The synthesis of 2,4-disubstituted-5-fluoropyrimidines has been explored, showing potential as kinase inhibitors, which could lead to the development of new anticancer agents with improved efficacy and selectivity (Wada et al., 2012).
Antiviral Agents
Research into fluoropyrimidine derivatives has also extended into antiviral applications. Compounds with this core structure have been synthesized and shown remarkable activity against avian influenza virus (H5N1), highlighting their potential as antiviral agents. This suggests a promising avenue for the development of new treatments against viral infections, including influenza (Hebishy et al., 2020).
Non-linear Optical (NLO) Properties
Some fluoropyrimidine derivatives have been studied for their non-linear optical properties, which are important for various applications in photonics and telecommunications. The synthesis and characterization of such compounds, followed by computational studies, have revealed significant NLO properties, suggesting their utility in developing optical materials (Jayarajan et al., 2019).
properties
IUPAC Name |
N-[4-(5-fluoropyrimidin-2-yl)oxycyclohexyl]-2-methyl-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17FN4O2S/c1-9-19-13(8-23-9)14(21)20-11-2-4-12(5-3-11)22-15-17-6-10(16)7-18-15/h6-8,11-12H,2-5H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBZUMNMZKJBUJG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CS1)C(=O)NC2CCC(CC2)OC3=NC=C(C=N3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17FN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.